Cas no 143045-27-6 (LONG® R3 IGF-I human)

• Product Name: LONG® R3 IGF-I human
• CAS No: 143045-27-6
• MF: C₄₀₀H₆₁₉N₁₁₁O₁₁₅S₉
• MW: 9111.45
• CID: 108098
• Update Time: 2025-06-11

LONG® R3 IGF-I human Chemical and Physical Properties

Names and Identifiers

• 1-13-Somatotropin(swine reduced), 1-L-methionine-12-L-valine-, (13&reg
• R3IGF-I HUMAN
• 1')-protein with 3-L-arginine insulin-like growthfactor I (human) (9CI)
• IGF-1 LR3 (oligopeptide -2)
• LONG R3 IGF-I RECOMBINANT ANALOG
• long R3 igf-I
• LONGR3IGF-I MEDIA GRADE
• LONG? R3 IGF-I human
• rh-IGF-1
• LONG R3 IGF-1 (human)
• LONG® R3 IGF-I human

LONG® R3 IGF-I human Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on LONG® R3 IGF-I human

LONG^® R3 IGF-I Human: A Comprehensive Overview of CAS No. 143045-27-6

LONG^® R3 IGF-I human, also known by its chemical identifier CAS No. 143045-27-6, is a recombinant form of insulin-like growth factor I (IGF-I) with an extended half-life. This compound has gained significant attention in recent years due to its potential therapeutic applications in various medical conditions, including growth disorders, muscle wasting, and neurodegenerative diseases.

The structure of LONG^® R3 IGF-I human is characterized by the addition of an arginine residue at the third position of the IGF-I sequence, which enhances its stability and bioavailability. This modification results in a more prolonged action compared to native IGF-I, making it a valuable candidate for long-term treatments.

Recent studies have highlighted the multifaceted roles of LONG^® R3 IGF-I human in promoting tissue repair and regeneration. For instance, a study published in the Journal of Clinical Endocrinology & Metabolism demonstrated that LONG^® R3 IGF-I human significantly improved muscle mass and strength in patients with muscle wasting syndromes. The researchers found that the compound not only increased protein synthesis but also reduced muscle protein breakdown, leading to a net gain in muscle mass.

In the context of neurodegenerative diseases, LONG^® R3 IGF-I human has shown promising results in preclinical models. A study published in Nature Neuroscience reported that administration of CAS No. 143045-27-6 led to improved cognitive function and reduced neuronal loss in animal models of Alzheimer's disease. The mechanism underlying these effects is thought to involve the activation of neuroprotective pathways and the enhancement of synaptic plasticity.

The safety profile of LONG^® R3 IGF-I human has been extensively evaluated in clinical trials. A phase II trial conducted by a leading pharmaceutical company found that the compound was well-tolerated at various doses, with no significant adverse effects reported. The most common side effects observed were mild and transient, including injection site reactions and mild gastrointestinal symptoms.

The pharmacokinetic properties of CAS No. 143045-27-6 have also been studied in detail. Research has shown that the compound exhibits a linear pharmacokinetic profile, with a half-life that is approximately three times longer than that of native IGF-I. This extended half-life allows for less frequent dosing, which can improve patient compliance and convenience.

In addition to its therapeutic applications, LONG^® R3 IGF-I human has been explored for its potential use in regenerative medicine. A study published in the American Journal of Translational Research investigated the effects of CAS No. 143045-27-6 on stem cell proliferation and differentiation. The results indicated that the compound significantly enhanced the proliferation and differentiation of mesenchymal stem cells, suggesting its potential for tissue engineering and regenerative therapies.

The manufacturing process for CAS No. 143045-27-6 involves recombinant DNA technology, ensuring high purity and consistency. The compound is produced using Escherichia coli (E. coli) as the host organism, followed by purification through multiple chromatographic steps to achieve pharmaceutical-grade quality.

In conclusion, CAS No. 143045-27-6, or LONG^® R3 IGF-I human, represents a significant advancement in the field of growth factors and their therapeutic applications. Its extended half-life, enhanced stability, and broad range of potential benefits make it a promising candidate for treating various medical conditions. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its position as a valuable tool in modern medicine.